(Z)-N-(6-bromo-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-nitrobenzamide

• IUPAC Name: N-[6-bromo-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-4-nitrobenzamide
• InChI: InChI=1S/C18H16BrN3O4S/c1-2-26-10-9-21-15-8-5-13(19)11-16(15)27-18(21)20-17(23)12-3-6-14(7-4-12)22(24)25/h3-8,11H,2,9-10H2,1H3
• InChI Key: NCGQQHJGFDYGTM-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H16BrN3O4S
• Molecular Weight: 450.3 g/mol

Description

Benzo[d]thiazol-2(3H)-one derivatives are a class of compounds that have been studied for their potential biological activities. They are synthesized by a variety of methods, including 1,3-dipolar cycloaddition.

Synthesis Analysis

The synthesis of similar compounds involves the 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of a benzo[d]thiazol-2(3H)-one core, which can be modified with various substituents to create a wide range of derivatives.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically involve the formation of a triazole ring through a 1,3-dipolar cycloaddition reaction.

Scientific Research Applications

Photodynamic Therapy Applications

• Zinc Phthalocyanine Derivatives : A study by Pişkin, Canpolat, and Öztürk (2020) synthesized new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base, demonstrating significant potential for photodynamic therapy (PDT) applications. These compounds exhibit high singlet oxygen quantum yields, essential for effective PDT in cancer treatment, showcasing the role of benzothiazole derivatives in developing photosensitizers for medical applications (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

• Thiazolides as Anti-infective Agents : Research by Hemphill and Müller (2012) explored thiazolides, including nitazoxanide and its derivatives, for their broad-spectrum anti-infective properties against a range of pathogens, including protozoa, bacteria, and viruses. The study highlights the potential of benzothiazole-related compounds in developing new antimicrobial drugs (Hemphill & Müller, 2012).

Anticancer Research

• Thiazolide-Induced Apoptosis : Brockmann et al. (2014) investigated the structure-function relationship of thiazolide-induced apoptosis in colorectal tumor cells, underscoring the utility of benzothiazole derivatives in cancer research. The study provides insight into the mechanisms through which these compounds induce cell death, offering avenues for developing novel cancer therapies (Brockmann et al., 2014).

Synthetic Chemistry and Material Science

• Bicyclic Compound Synthesis : Hemming and Loukou (2004) described the synthesis of bicyclic 1,2,3,4-tetrahydro-1,4-benzodiazepin-5-ones from precursors including 2-(o-nitrobenzoyl)-1,2-thiazine-1-oxides, showcasing the versatility of benzothiazole derivatives in synthetic organic chemistry. Such compounds have applications ranging from medicinal chemistry to material science (Hemming & Loukou, 2004).

Mechanism of Action

While the exact mechanism of action of these compounds is not known, they have been evaluated for their in vitro cytotoxic activity against two human cancer cell lines.

Future Directions

Future research could focus on further exploring the biological activities of these compounds and developing more efficient synthesis methods.